Cas no 62370-48-3 (Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-)

Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- structure
62370-48-3 structure
Product name:Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
CAS No:62370-48-3
MF:C18H21NO2
MW:283.36484503746
CID:447585
PubChem ID:136271032

Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Spiro[5.5]undecane-2,4-dione, 3-[(phenylamino)methylene]-
    • 3-(anilinomethylidene)spiro[5.5]undecane-2,4-dione
    • DTXSID30487380
    • 62370-48-3
    • Inchi: InChI=1S/C18H21NO2/c20-16-11-18(9-5-2-6-10-18)12-17(21)15(16)13-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,20H,2,5-6,9-12H2
    • InChI Key: SLUACSVXIBVTJX-UHFFFAOYSA-N
    • SMILES: C1CCC2(CC1)CC(=C(C(=O)C2)C=NC3=CC=CC=C3)O

Computed Properties

  • Exact Mass: 283.15733
  • Monoisotopic Mass: 283.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 46.17

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